Cas no 156865-05-3 (methyl 3-bromothieno[2,3-b]pyridine-2-carboxylate)

• Product Name: methyl 3-bromothieno[2,3-b]pyridine-2-carboxylate
• CAS No: 156865-05-3
• MF: C₉H₆BrNO₂S
• MW: 272.118440151215
• CID: 5304741
• Update Time: 2026-03-10

methyl 3-bromothieno[2,3-b]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]pyridine-2-carboxylic acid, 3-bromo-, methyl ester
• methyl 3-bromothieno[2,3-b]pyridine-2-carboxylate

• Inchi： 1S/C9H6BrNO2S/c1-13-9(12)7-6(10)5-3-2-4-11-8(5)14-7/h2-4H,1H3
• InChI Key： ZLJKLGDSNVYOIC-UHFFFAOYSA-N
• SMILES： C12SC(C(OC)=O)=C(Br)C1=CC=CN=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on methyl 3-bromothieno[2,3-b]pyridine-2-carboxylate

Comprehensive Overview of Methyl 3-Bromothieno[2,3-b]pyridine-2-carboxylate (CAS No. 156865-05-3)

The compound methyl 3-bromothieno[2,3-b]pyridine-2-carboxylate (CAS No. 156865-05-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique thienopyridine backbone and functional groups, this compound serves as a versatile intermediate in synthetic chemistry. Its bromine substitution and ester moiety make it particularly valuable for cross-coupling reactions and further derivatization, aligning with modern trends in drug discovery and material science.

In recent years, the demand for thienopyridine derivatives has surged due to their broad biological activities, including antimicrobial and anti-inflammatory properties. Researchers are actively exploring methyl 3-bromothieno[2,3-b]pyridine-2-carboxylate as a precursor for novel therapeutics targeting infectious diseases and metabolic disorders. This aligns with the growing public interest in "next-generation antibiotics" and "sustainable drug development," as evidenced by frequent searches on platforms like Google Scholar and PubMed.

The structural features of CAS 156865-05-3 also make it a candidate for optoelectronic applications. Its conjugated system and electron-withdrawing groups are critical for designing organic semiconductors, a hot topic in renewable energy discussions. Users often query terms like "organic electronics building blocks" or "heterocyclic compounds for solar cells," highlighting the intersection of chemistry and green technology.

Synthetic accessibility is another advantage of methyl 3-bromothieno[2,3-b]pyridine-2-carboxylate. Its preparation typically involves palladium-catalyzed reactions or cyclization strategies, methods frequently searched under "C-H activation" or "one-pot synthesis." These keywords reflect the industry's push toward cost-effective and environmentally friendly protocols, resonating with the principles of green chemistry.

From a commercial perspective, suppliers often list this compound under specialized categories like "pharmaceutical intermediates" or "fine chemicals." Analytical data (e.g., NMR, HPLC) are crucial for quality control, addressing common buyer concerns about purity and batch consistency—topics frequently raised in forums and B2B platforms. Proper storage conditions (e.g., inert atmosphere, low temperature) are also emphasized to ensure stability, a point relevant to logistics-focused searches.

In summary, methyl 3-bromothieno[2,3-b]pyridine-2-carboxylate (CAS No. 156865-05-3) bridges multiple disciplines, from medicinal chemistry to materials science. Its adaptability to current research trends—such as "fragment-based drug design" or "bioisosteric replacements"—ensures its continued relevance in both academic and industrial settings. As synthetic methodologies evolve, this compound is poised to play a pivotal role in addressing global challenges in healthcare and sustainability.